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Compound of Interest

Compound Name: Palmityl arachidate

CAS No.: 22413-05-4

Cat. No.: B3044280

Get Quote

This guide provides a comprehensive overview of the chemical structure, formula, and

physicochemical properties of palmityl arachidate. It is intended for researchers, scientists,

and professionals in the field of drug development and lipidomics. The document details

relevant experimental protocols for the analysis of wax esters and provides context on their

potential role within broader lipid signaling pathways.

Chemical Structure and Formula
Palmityl arachidate, also known as hexadecyl eicosanoate, is a wax ester formed from the

esterification of palmitic acid (a 16-carbon saturated fatty acid) and arachidic acid (a 20-carbon

saturated fatty acid), where arachidic acid provides the acyl group and palmitic acid is reduced

to the corresponding alcohol (hexadecanol). Its chemical formula is C36H72O2.[1]

Below is a diagram of the chemical structure of palmityl arachidate.
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Chemical Structure of Palmityl Arachidate
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Caption: Chemical structure of palmityl arachidate.

Physicochemical Properties
Detailed experimental data for palmityl arachidate is limited. However, its properties can be

inferred from its constituent fatty acids, palmitic acid and arachidic acid. The following table

summarizes key quantitative data for these compounds.
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Property
Palmityl Arachidate
(Computed)

Palmitic Acid
(Experimental)

Arachidic Acid
(Experimental)

Molecular Formula C36H72O2 C16H32O2 C20H40O2

Molecular Weight 536.96 g/mol [1] 256.43 g/mol 312.53 g/mol

Melting Point - 62.9 °C[2] 75.4 °C[3]

Boiling Point - 351.5 °C[2] 328 °C[3]

Solubility in Water Insoluble (predicted) 0.2 g/L[2] Insoluble

Solubility in Organic

Solvents

Soluble (predicted in

nonpolar solvents)

Soluble in ethanol,

chloroform, ether,

benzene[2]

Soluble in hot ethanol,

chloroform, ether

LogP (Computed) 16.4 7.17 8.5

Experimental Protocols
A. Synthesis of Wax Esters via Transesterification

A common method for synthesizing wax esters like palmityl arachidate is through the

transesterification of a triglyceride with a long-chain alcohol.[4]

General Protocol:

Reactants: A triglyceride source (e.g., a vegetable oil rich in arachidic acid) and a long-chain

alcohol (hexadecanol).

Catalyst: An acid or base catalyst is typically used. Lipases can also be employed for

enzymatic synthesis.[5]

Solvent: A non-polar organic solvent may be used to facilitate the reaction.

Reaction Conditions: The mixture is heated and stirred for a specified period to allow the

reaction to proceed.
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Purification: The resulting wax ester is then purified from the reaction mixture, often using

chromatographic techniques.[4]

B. Analysis of Wax Esters by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of wax esters.[6][7][8]

The following diagram illustrates a general workflow for the analysis of wax esters.
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General Workflow for Wax Ester Analysis by GC-MS

Sample Containing Wax Esters

Lipid Extraction

Separation by Gas Chromatography (GC)

Electron Ionization (EI)

Mass Spectrometry (MS) Detection
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Caption: Workflow for wax ester analysis.
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Detailed Methodological Steps:

Sample Preparation: Lipids are extracted from the biological matrix using a suitable organic

solvent system (e.g., chloroform/methanol).

Gas Chromatography (GC): The extracted lipids are injected into a GC system equipped with

a high-temperature capillary column. The oven temperature is programmed to ramp up,

allowing for the separation of different wax esters based on their volatility and interaction with

the stationary phase.[7]

Mass Spectrometry (MS): As the separated compounds elute from the GC column, they

enter the mass spectrometer. They are typically ionized by electron ionization (EI), causing

fragmentation.[6]

Data Analysis: The mass spectrometer records the mass-to-charge ratio of the parent ion

and its fragments. The resulting mass spectra, along with the retention times from the GC,

are used to identify and quantify the individual wax esters.[6][8]

Role in Biological Signaling Pathways
While specific signaling roles for palmityl arachidate have not been extensively documented,

as a lipid molecule, it exists within the broader context of lipid signaling. Lipid signaling

pathways are crucial for a multitude of cellular processes.[9][10] Bioactive lipids can act as

second messengers or ligands for receptors, influencing cellular functions like inflammation,

proliferation, and apoptosis.[11][12]

Wax esters are generally considered to be neutral, storage lipids. However, their constituent

fatty acids can be released through enzymatic hydrolysis and may then participate in signaling

cascades. For instance, arachidonic acid, a related polyunsaturated fatty acid, is a well-known

precursor to eicosanoids, which are potent signaling molecules.[13] While palmityl arachidate
is composed of saturated fatty acids, the potential for its components to be integrated into

various metabolic and signaling pathways exists.

The diagram below provides a simplified overview of general lipid signaling.
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Overview of General Lipid Signaling Pathways
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Caption: General lipid signaling overview.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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